Cas no 2172270-93-6 (1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172270-93-6
• MF: C₁₂H₁₃F₂N₃O₂S
• MW: 301.312328100204
• CID: 6012108
• PubChem ID: 165540508
• Update Time: 2025-06-12

1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• EN300-1591250
• 2172270-93-6

• Inchi： 1S/C12H13F2N3O2S/c1-8(2)16-20(18,19)12-3-4-15-17(12)11-6-9(13)5-10(14)7-11/h3-8,16H,1-2H3
• InChI Key： DIKZLMXNAUAJAQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C=C(C=1)F)F)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 301.06965416g/mol
• Monoisotopic Mass: 301.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172270-93-6)

The compound 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172270-93-6) is a specialized sulfonamide derivative with a unique molecular structure featuring a difluorophenyl group and a pyrazole core. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its role in enzyme inhibition, particularly targeting kinases and other regulatory proteins. The presence of fluorine atoms in the difluorophenyl group contributes to its lipophilicity, making it a candidate for central nervous system (CNS) drug development.

From an agrochemical perspective, this compound's pyrazole-sulfonamide backbone aligns with the structural features of modern pesticides. Its potential as a herbicide or fungicide is under investigation, with studies focusing on its mode of action and environmental impact. The CAS No. 2172270-93-6 is frequently cited in patent literature, indicating its commercial relevance.

The synthesis of 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards in pharmaceutical and agricultural applications.

Given the growing interest in sustainable chemistry, researchers are also evaluating greener synthetic routes for this compound. Topics like catalytic efficiency and solvent reduction are hotly debated in academic circles. The compound's structure-activity relationship (SAR) is another focal point, with computational modeling playing a pivotal role in optimizing its properties.

In summary, 1-(3,5-difluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172270-93-6) represents a versatile scaffold with broad applicability across life sciences. Its fluorinated aromatic and heterocyclic features make it a valuable tool for medicinal and agrochemical innovation. As research progresses, this compound is poised to play a critical role in addressing global challenges in health and agriculture.